Cas no 2228889-98-1 (3-(6-methoxypyridin-2-yl)-3-methylbutan-1-amine)

• Product Name: 3-(6-methoxypyridin-2-yl)-3-methylbutan-1-amine
• CAS No: 2228889-98-1
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6341426
• PubChem ID: 165615024
• Update Time: 2025-05-23

3-(6-methoxypyridin-2-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxypyridin-2-yl)-3-methylbutan-1-amine
• EN300-1811734
• 2228889-98-1

• Inchi： 1S/C11H18N2O/c1-11(2,7-8-12)9-5-4-6-10(13-9)14-3/h4-6H,7-8,12H2,1-3H3
• InChI Key： FAYWULGJVPCWLU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C)(C)CCN)=N1

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 3-(6-methoxypyridin-2-yl)-3-methylbutan-1-amine

3-(6-Methoxypyridin-2-yl)-3-methylbutan-1-amine: A Comprehensive Overview

3-(6-Methoxypyridin-2-yl)-3-methylbutan-1-amine, also known by its CAS number 2228889981, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, which is widely used in drug design and synthesis due to its versatility and ability to form stable complexes with metal ions.

The structure of 3-(6-Methoxypyridin-2-yl)-3-methylbutan-1-amine consists of a pyridine ring substituted with a methoxy group at the 6-position and an aminoalkyl group at the 2-position. The aminoalkyl group is further substituted with a methyl group, giving the compound its distinctive chemical profile. This structure allows for a wide range of interactions, making it a valuable molecule in the development of new drugs and agrochemicals.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of new therapeutic agents. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition, where its ability to coordinate with metal ions such as zinc and copper has shown promise in inhibiting enzymes involved in various disease pathways. Additionally, the compound has been investigated for its potential as an anti-inflammatory agent, with studies indicating its ability to modulate inflammatory responses through interactions with key signaling pathways.

In the agrochemical sector, 3-(6-Methoxypyridin-2-yl)-3-methylbutan has been studied for its pesticidal properties. Its ability to disrupt insect nervous systems through interference with ion channels has led to its consideration as a potential alternative to traditional pesticides, which often face challenges related to resistance and environmental impact.

The synthesis of this compound typically involves multi-step processes that combine aromatic substitution reactions with amine alkylation techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and improving scalability.

From a pharmacokinetic perspective, studies have demonstrated that 3-(6-Methoxypyridin-substituted compounds exhibit favorable absorption profiles, making them suitable for oral administration. However, further research is required to fully understand their bioavailability and metabolic pathways.

In terms of safety and toxicity, preliminary studies suggest that this compound exhibits low acute toxicity in animal models. However, long-term toxicity studies are still ongoing to assess its suitability for human use.

The versatility of 3-(6-Methoxypyridin-substituted compounds makes them an attractive target for further research across multiple disciplines. As scientific understanding of their properties continues to grow, it is likely that new applications will emerge, solidifying their role as important tools in modern chemistry and pharmacology.